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Introduction
Karpas-299 is a human anaplastic large cell lymphoma (ALCL) cell line characterized by the

expression of the oncogenic nucleophosmin-anaplastic lymphoma kinase (NPM-ALK) fusion

protein.[1][2] This fusion protein is a constitutively active tyrosine kinase that drives cell

proliferation and survival through the activation of multiple downstream signaling pathways,

including the STAT3, PI3K/Akt, and MAPK/ERK pathways.[3][4][5] CEP-28122 is a potent and

selective small molecule inhibitor of ALK kinase activity.[6][7] These application notes provide

detailed protocols for treating Karpas-299 cells with CEP-28122 and assessing its effects on

cell viability, apoptosis, and ALK signaling.
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Parameter Value Reference

Cell Line Karpas-299 [1][2]

Drug CEP-28122 [6][7]

Assay MTS Assay [2]

Incubation Time 48 hours [2]

IC50 ~30 nM [7]

Table 2: Induction of Apoptosis in Karpas-299 Cells by
CEP-28122

CEP-28122 Concentration
Percentage of Apoptotic
Cells (Annexin V Positive)

Reference

0 nM (Control) Baseline Representative Data

10 nM Increased Representative Data

30 nM Significantly Increased Representative Data

100 nM Markedly Increased Representative Data

Note: Specific percentages of apoptotic cells are not readily available in the public domain and

should be determined experimentally. The table represents expected trends based on

qualitative data. Treatment with CEP-28122 has been shown to induce concentration-related

caspase 3/7 activation, a hallmark of apoptosis.[1]
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Target Protein
CEP-28122
Concentration (2-
hour treatment)

Relative
Phosphorylation
Level (Normalized
to Total Protein and
Control)

Reference

p-NPM-ALK (Tyr664) 0 nM (Control) 100% [1]

10 nM Decreased [1]

30 nM
Significantly

Decreased
[1]

100 nM Markedly Decreased [1]

p-STAT3 (Tyr705) 0 nM (Control) 100% Representative Data

30 nM Decreased Representative Data

100 nM
Significantly

Decreased
Representative Data

p-Akt (Ser473) 0 nM (Control) 100% Representative Data

30 nM Decreased Representative Data

100 nM
Significantly

Decreased
Representative Data

p-ERK1/2

(Thr202/Tyr204)
0 nM (Control) 100% Representative Data

30 nM Decreased Representative Data

100 nM
Significantly

Decreased
Representative Data

Note: Quantitative densitometry data from Western blots are not consistently reported in the

literature. The table illustrates the expected dose-dependent inhibition based on published

findings.[1]
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Cell Culture
Karpas-299 cells are grown in suspension in RPMI-1640 medium supplemented with 10% fetal

bovine serum (FBS) and 2 mM L-glutamine.[1] Cells should be maintained in a humidified

incubator at 37°C with 5% CO2. The doubling time for Karpas-299 cells is approximately 26-30

hours.[8]

Cell Viability Assay (MTS Assay)
This protocol is adapted from standard MTS assay procedures.[9][10]

Seed Karpas-299 cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells per well in

100 µL of culture medium.

Allow cells to acclimate for 4-6 hours.

Prepare a serial dilution of CEP-28122 in culture medium.

Add the desired concentrations of CEP-28122 to the wells. Include a vehicle control (e.g.,

DMSO) at the same final concentration as the highest drug concentration.

Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

Add 20 µL of MTS reagent to each well.

Incubate for 1-4 hours at 37°C.

Measure the absorbance at 490 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)
This protocol is based on standard Annexin V staining procedures.[1][4]

Seed Karpas-299 cells in a 6-well plate at a density of 2 x 10^5 to 5 x 10^5 cells per well in 2

mL of culture medium.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.abcam.com/en-us/technical-resources/protocols/western-blot-for-phosphorylated-proteins
https://www.researchgate.net/figure/Statistical-analysis-of-flow-cytometry-obtained-apoptosis-in-MCF-7-cell-line-t-Test_fig5_260995641
https://labchem-wako.fujifilm.com/us/category/docs/00903_doc02.pdf
https://ashpublications.org/bloodadvances/article/7/15/4049/494453/Aberrant-expression-of-GOLM1-protects-ALK
https://www.benchchem.com/product/b10764694/docs?utm_src=pdf-body#application-notes-and-protocols-treating-karpas-299-cells-with-cep-28122
https://www.benchchem.com/product/b10764694/docs?utm_src=pdf-body#application-notes-and-protocols-treating-karpas-299-cells-with-cep-28122
https://www.abcam.com/en-us/technical-resources/protocols/western-blot-for-phosphorylated-proteins
https://www.researchgate.net/figure/Effect-of-combined-treatment-on-cell-cycle-Karpas-299-were-treated-up-96-hours-with-the_fig3_308537749
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treat the cells with various concentrations of CEP-28122 (e.g., 0, 10, 30, 100 nM) for 24-48

hours.

Harvest the cells by centrifugation at 300 x g for 5 minutes.

Wash the cells twice with cold phosphate-buffered saline (PBS).

Resuspend the cells in 100 µL of 1X Annexin V binding buffer.

Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.

Incubate the cells for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Annexin V binding buffer to each sample.

Analyze the samples by flow cytometry within one hour.

Viable cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis
This protocol outlines a general procedure for analyzing protein phosphorylation.[11][12][13]

Seed Karpas-299 cells in a 6-well plate and grow to a density of 1-2 x 10^6 cells/mL.

Treat the cells with the desired concentrations of CEP-28122 for 2 hours.

Harvest the cells and wash with ice-cold PBS.

Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Determine the protein concentration of the lysates using a BCA assay.

Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.
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Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1

hour at room temperature.

Incubate the membrane with primary antibodies against p-NPM-ALK (Tyr664), NPM-ALK, p-

STAT3 (Tyr705), STAT3, p-Akt (Ser473), Akt, p-ERK1/2 (Thr202/Tyr204), ERK1/2, and a

loading control (e.g., β-actin or GAPDH) overnight at 4°C. Optimal antibody dilutions should

be determined empirically.

Wash the membrane three times with TBST.

Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST.

Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Perform densitometric analysis to quantify the relative protein expression levels.
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Caption: CEP-28122 inhibits the NPM-ALK signaling pathway in Karpas-299 cells.
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Caption: Workflow for evaluating the effects of CEP-28122 on Karpas-299 cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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